Cas no 5028-26-2 (4-(DIMETHYLAMINO)-3-NITROPYRIDINE)

• Product Name: 4-(DIMETHYLAMINO)-3-NITROPYRIDINE
• CAS No: 5028-26-2
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 890265
• Update Time: 2026-04-29

4-(DIMETHYLAMINO)-3-NITROPYRIDINE Chemical and Physical Properties

Names and Identifiers

• 4-(DIMETHYLAMINO)-3-NITROPYRIDINE
• 4-(Diethylamino)-3-nitropyridine

Additional information on 4-(DIMETHYLAMINO)-3-NITROPYRIDINE

4-(Dimethylamino)-3-nitropyridine: A Comprehensive Overview

The compound with CAS No. 5028-26-2, commonly referred to as 4-(Dimethylamino)-3-nitropyridine, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical characteristics, synthesis methods, and recent advancements in its utilization.

4-(Dimethylamino)-3-nitropyridine is an aromatic heterocyclic compound featuring a pyridine ring with a dimethylamino group at the 4-position and a nitro group at the 3-position. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a versatile building block in organic synthesis. Recent studies have highlighted its role in the development of advanced materials, including coordination polymers and metal-organic frameworks (MOFs), where its functional groups facilitate strong metal-ligand interactions.

One of the most promising applications of 4-(Dimethylamino)-3-nitropyridine lies in its use as a precursor for synthesizing bioactive compounds. Researchers have explored its potential in drug design, particularly in the creation of molecules targeting specific biological pathways. For instance, modifications to the dimethylamino group have shown promise in enhancing bioavailability and selectivity in pharmacological applications.

The synthesis of 4-(Dimethylamino)-3-nitropyridine typically involves multi-step reactions, often starting from pyridine derivatives. Recent advancements in catalytic methods have streamlined the production process, making it more efficient and environmentally friendly. These improvements are crucial for scaling up production to meet industrial demands while maintaining high purity standards.

In terms of structural analysis, 4-(Dimethylamino)-3-nitropyridine exhibits interesting photophysical properties, which have been leveraged in optoelectronic devices such as organic light-emitting diodes (OLEDs). Its ability to absorb and emit light across a broad spectrum makes it a valuable component in next-generation display technologies.

Moreover, the compound's reactivity under various conditions has been extensively studied, revealing its potential as a catalyst in organic transformations. Its role as a ligand in transition metal-catalyzed reactions has opened new avenues for asymmetric synthesis and enantioselective processes.

In conclusion, 4-(Dimethylamino)-3-nitropyridine (CAS No. 5028-26-2) is a multifaceted compound with diverse applications across multiple disciplines. As research continues to uncover its full potential, it is poised to play an increasingly important role in advancing modern chemistry and materials science.